Cas no 4207-56-1 (Trimethylphenylammonium Tribromide)

• Product Name: Trimethylphenylammonium Tribromide
• CAS No: 4207-56-1
• MF: C₉H₁₄Br₃N
• MW: 375.926160335541
• MDL: MFCD00011789
• CID: 44840
• PubChem ID: 24848427
• Update Time: 2026-05-14

Trimethylphenylammonium Tribromide Chemical and Physical Properties

Names and Identifiers

• Mono(N,N,N-trimethylbenzenaminium) tribromide
• PTAP
• Trimethylphenylammonium tribromide
• N,N,N-Trimethylanilinium tribromide~Trimethylphenylammomium tribromide
• Phenyl Trimethyl Ammonium TriBromide
• Phenyltrimethylammonium bromide-perbromide
• Phenyltrimethylammonium Tribromide
• Phenyltrimethylammonium bromide dibromide
• Trimethylphenylammoniumtribromide
• N,N,N-Trimethylanilinium tribromide
• KSC235S5D
• trimethylphenyl ammonium tribromide
• phenyl-trimethylammonium tribromide
• phenyltrimethyl-ammonium tribromide
• phenyl trimethylammonium tribromide
• Trimethyl phenylammonium tribromide
• Phenyltrimethyl ammonium tribromide
• KNRQKQMCUXJVDY-UHFFFAOYSA-K
• trimethyl(phenyl)azanium tribromide
• trimethyl-phenyl-ammonium tribr
• Trimethylphenylammonium tribromide,97%
• Trimethylphenylammonium Tribromide

• MDL： MFCD00011789
• Inchi： 1S/3C9H14N.3BrH/c3*1-10(2,3)9-7-5-4-6-8-9;;;/h3*4-8H,1-3H3;3*1H/q3*+1;;;/p-3
• InChI Key： KNRQKQMCUXJVDY-UHFFFAOYSA-K
• SMILES： [Br-].[Br-].[Br-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 3919459

Computed Properties

• Exact Mass: 372.86800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Orange crystalline powder
• Density: 2.2071 (rough estimate)
• Melting Point: 113.0 to 118.0 deg-C
• Refractive Index: 1.6500 (estimate)
• Solubility: ethanol: 10 mg/mL hot, clear
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 0.57850
• Solubility: Insoluble in water, soluble in tetrahydrofuran.
• Sensitiveness: Hygroscopic

Trimethylphenylammonium Tribromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S24/25
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：6.1(b)
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt